Cas no 52499-93-1 (2,4,6-Trimethoxybenzene-1-sulfonyl Chloride)

2,4,6-Trimethoxybenzene-1-sulfonyl Chloride is a specialized sulfonylating reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity due to the electron-rich trimethoxybenzene ring, which enhances its electrophilic character. This compound is valuable in peptide chemistry and pharmaceutical intermediates, where selective sulfonylation is required. The methoxy substituents provide steric and electronic stabilization, improving handling and storage stability compared to less substituted sulfonyl chlorides. It is typically employed under mild conditions, ensuring compatibility with sensitive functional groups. Suitable for controlled reactions, it offers precise functionalization in complex molecular frameworks.

2,4,6-Trimethoxybenzene-1-sulfonyl Chloride structure

52499-93-1 structure

Product Name:2,4,6-Trimethoxybenzene-1-sulfonyl Chloride

CAS No:52499-93-1

MF:C₉H₁₁ClO₅S

MW:266.698641061783

MDL:MFCD08706423

CID:4020506

PubChem ID:15917519

Update Time:2025-11-02

2,4,6-Trimethoxybenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 2,4,6-trimethoxy-
- 2,4,6-trimethoxybenzene-1-sulfonyl chloride
- 840-728-3
- 52499-93-1
- 2,4,6-TRIMETHOXYBENZENESULFONYL CHLORIDE
- FGJGNZDVLPUDAJ-UHFFFAOYSA-N
- MFCD08706423
- AKOS000144735
- EN300-141273
- AT12667
- SCHEMBL2496728
- 2,4,6 -trimethoxybenzenesulphonylchloride
- 2,4,6-Trimethoxybenzene-1-sulfonyl Chloride
- MDL： MFCD08706423
- Inchi： InChI=1S/C9H11ClO5S/c1-13-6-4-7(14-2)9(16(10,11)12)8(5-6)15-3/h4-5H,1-3H3
- InChI Key： FGJGNZDVLPUDAJ-UHFFFAOYSA-N

Computed Properties

Exact Mass: 266.0015723Da
Monoisotopic Mass: 266.0015723Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 70.2Å²

2,4,6-Trimethoxybenzene-1-sulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	AT12667-0.1/G	2,4,6-TRIMETHOXYBENZENESULFONYL CHLORIDE	52499-93-1	95%	0.1g	$198	2023-09-19
AstaTech	AT12667-0.25/G	2,4,6-TRIMETHOXYBENZENESULFONYL CHLORIDE	52499-93-1	95%	0.25g	$263	2023-09-19
AstaTech	AT12667-1/G	2,4,6-TRIMETHOXYBENZENESULFONYL CHLORIDE	52499-93-1	95%	1g	$789	2023-09-19
Enamine	EN300-141273-0.05g	2,4,6-trimethoxybenzene-1-sulfonyl chloride	52499-93-1	95%	0.05g	$101.0	2023-06-07
Enamine	EN300-141273-0.1g	2,4,6-trimethoxybenzene-1-sulfonyl chloride	52499-93-1	95%	0.1g	$152.0	2023-06-07
Enamine	EN300-141273-0.25g	2,4,6-trimethoxybenzene-1-sulfonyl chloride	52499-93-1	95%	0.25g	$216.0	2023-06-07
Enamine	EN300-141273-0.5g	2,4,6-trimethoxybenzene-1-sulfonyl chloride	52499-93-1	95%	0.5g	$407.0	2023-06-07
Enamine	EN300-141273-1.0g	2,4,6-trimethoxybenzene-1-sulfonyl chloride	52499-93-1	95%	1g	$528.0	2023-06-07
Enamine	EN300-141273-2.5g	2,4,6-trimethoxybenzene-1-sulfonyl chloride	52499-93-1	95%	2.5g	$1034.0	2023-06-07
Enamine	EN300-141273-5.0g	2,4,6-trimethoxybenzene-1-sulfonyl chloride	52499-93-1	95%	5g	$1530.0	2023-06-07